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Compound of Interest

Compound Name: Lamivudine-15N2,13C

Cat. No.: B562819 Get Quote

This document provides a detailed overview of the molecular weight of the isotopically labeled

compound, Lamivudine-15N2,13C, intended for researchers, scientists, and professionals in

drug development.

Quantitative Data Summary
The molecular characteristics of Lamivudine-15N2,13C are summarized in the table below.

This data is crucial for a variety of experimental applications, including its use as an internal

standard in quantitative analysis by mass spectrometry.

Parameter Value Reference

Chemical Name Lamivudine-15N2,13C [1][2]

Molecular Formula C₇¹³CH₁₁N¹⁵N₂O₃S [1][2]

Molecular Weight 232.24 g/mol [1]

Alternate Name

4-Amino-1-[(2R,5S)-2-

(hydroxymethyl)-1,3-

oxathiolan-5-yl]-2(1H)-

pyrimidinone-15N2,13C

Primary Use
Labelled Lamivudine antiviral

for research purposes.
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Methodologies for Molecular Weight Determination
The molecular weight of an isotopically labeled compound such as Lamivudine-15N2,13C is

determined by calculating the sum of the atomic masses of its constituent atoms, taking into

account the specific isotopes incorporated.

Calculation Protocol:

The molecular weight is calculated based on the following atomic masses:

Carbon-12 (¹²C): ~12.011 amu (for the 7 carbon atoms)

Carbon-13 (¹³C): ~13.00335 amu (for the 1 labeled carbon atom)

Hydrogen (¹H): ~1.008 amu

Nitrogen-14 (¹⁴N): ~14.007 amu (for the 1 unlabeled nitrogen atom)

Nitrogen-15 (¹⁵N): ~15.00011 amu (for the 2 labeled nitrogen atoms)

Oxygen (¹⁶O): ~15.999 amu

Sulfur (³²S): ~32.06 amu

The molecular formula C₇¹³CH₁₁N¹⁵N₂O₃S indicates the presence of:

7 atoms of the most common isotope of Carbon (¹²C).

1 atom of the Carbon-13 isotope (¹³C).

11 atoms of Hydrogen (¹H).

1 atom of the most common isotope of Nitrogen (¹⁴N).

2 atoms of the Nitrogen-15 isotope (¹⁵N).

3 atoms of Oxygen (¹⁶O).

1 atom of Sulfur (³²S).
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The sum of the masses of these atoms results in the final molecular weight of the compound.

Logical Workflow for Isotopic Labeling
The following diagram illustrates the conceptual workflow for creating and utilizing an

isotopically labeled compound in a research context.
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Conceptual workflow for the synthesis and application of isotopically labeled Lamivudine.
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Disclaimer: This document is intended for informational purposes for a scientific audience. The

provided data is based on publicly available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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